Cas no 539851-44-0 (15-Hexadecene-3,5,13-triyne-1,2-diol, 16-bromo-, (2R,15E)-)

• Product Name: 15-Hexadecene-3,5,13-triyne-1,2-diol, 16-bromo-, (2R,15E)-
• CAS No: 539851-44-0
• MF: C₁₆H₁₉BrO₂
• MW: 323.224864244461
• CID: 355914
• PubChem ID: 71364944
• Update Time: 2025-04-19

15-Hexadecene-3,5,13-triyne-1,2-diol, 16-bromo-, (2R,15E)- Chemical and Physical Properties

Names and Identifiers

• 15-Hexadecene-3,5,13-triyne-1,2-diol, 16-bromo-, (2R,15E)-
• (2R)-16-bromohexadec-15-en-3,5,13-triyne-1,2-diol
• 539851-44-0
• (2R)-16-Bromohexadec-15-ene-3,5,13-triyne-1,2-diol
• DTXSID50788386

• Inchi： 1S/C16H19BrO2/c17-14-12-10-8-6-4-2-1-3-5-7-9-11-13-16(19)15-18/h12,14,16,18-19H,1-6,15H2/t16-/m1/s1
• InChI Key： VNGBJHIEIWROOZ-MRXNPFEDSA-N
• SMILES： BrC=CC#CCCCCCCC#CC#C[C@H](CO)O

Computed Properties

• Exact Mass: 322.05687
• Monoisotopic Mass: 322.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols